Cas no 1360941-93-0 (7-Bromo-1H-indazole-3-carbonitrile)
7-Bromo-1H-indazole-3-carbonitrile is a heterocyclic organic compound featuring a bromo-substituted indazole core with a cyano functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility in derivatization. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined molecular architecture supports its use in medicinal chemistry for the design of enzyme inhibitors and receptor modulators.
1360941-93-0 structure
Product Name:7-Bromo-1H-indazole-3-carbonitrile
CAS No:1360941-93-0
MF:C8H4BrN3
MW:222.041460037231
MDL:MFCD26960149
CID:3163293
PubChem ID:76846248
Update Time:2025-05-27
7-Bromo-1H-indazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-1H-indazole-3-carbonitrile
- 1360941-93-0
- AKOS025289965
- 7-Bromoindazole-3-carbonitrile
- MFCD26960149
- CS-0050100
- P14113
- SCHEMBL25734423
- 7-Bromo-3-cyano-1H-indazole
- SB21989
- AS-52000
- SY324387
-
- MDL: MFCD26960149
- Inchi: 1S/C8H4BrN3/c9-6-3-1-2-5-7(4-10)11-12-8(5)6/h1-3H,(H,11,12)
- InChI Key: QQFNEIKLRWSDNY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C(C#N)=NNC=21
Computed Properties
- Exact Mass: 220.95886g/mol
- Monoisotopic Mass: 220.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.5Ų
7-Bromo-1H-indazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM235856-1g |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 1g |
$491 | 2021-08-04 | |
| Chemenu | CM235856-5g |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 5g |
$1473 | 2021-08-04 | |
| Chemenu | CM235856-250mg |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 250mg |
$220 | 2022-06-13 | |
| Chemenu | CM235856-1g |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 1g |
$574 | 2023-02-18 | |
| abcr | AB459113-1 g |
7-Bromo-1H-indazole-3-carbonitrile; . |
1360941-93-0 | 1g |
€619.30 | 2023-07-18 | ||
| Alichem | A269002568-1g |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 1g |
$556.50 | 2022-04-03 | |
| Alichem | A269002568-5g |
7-Bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 95% | 5g |
$1,701.00 | 2022-04-03 | |
| eNovation Chemicals LLC | D500205-1G |
7-bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 97% | 1g |
$420 | 2024-07-21 | |
| eNovation Chemicals LLC | D500205-5G |
7-bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 97% | 5g |
$1260 | 2024-07-21 | |
| eNovation Chemicals LLC | D500205-10G |
7-bromo-1H-indazole-3-carbonitrile |
1360941-93-0 | 97% | 10g |
$2225 | 2024-07-21 |
7-Bromo-1H-indazole-3-carbonitrile Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
1360941-93-0 (7-Bromo-1H-indazole-3-carbonitrile) Related Products
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